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Compound of Interest

2-Ethoxy-4-
Compound Name:
(methoxymethyl)phenol

cat. No.: B1609150

Introduction

These application notes provide a comprehensive guide for the safe handling, storage, and use
of 2-Ethoxy-4-(methoxymethyl)phenol (CAS No. 5595-79-9). This document is intended for
researchers, scientists, and professionals in drug development and other relevant scientific
fields. 2-Ethoxy-4-(methoxymethyl)phenol is a substituted phenol and a benzyl ether, and as
such, requires careful handling to mitigate potential risks.[1] Adherence to these protocols is
crucial for ensuring personnel safety and maintaining the integrity of experimental outcomes.
The guidance herein is synthesized from established safety protocols for phenolic compounds
and ethers, supplemented with specific data for the target compound.

Compound Identification and Properties

Proper identification and understanding of a compound's physical and chemical properties are
foundational to its safe handling.

IUPAC Name: 2-ethoxy-4-(methoxymethyl)phenol[2]

Synonyms: Methyl diantilis, 4-hydroxy-3-ethoxybenzyl methyl ether[3]

CAS Number: 5595-79-9[2][3][4]

Molecular Formula: C10H1403[2][3]
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e Molecular Weight: 182.22 g/mol [1][2]

Table 1: Physicochemical Data for 2-Ethoxy-4-(methoxymethyl)phenol

Property Value Source

Not specified, likely a liquid or
Appearance ) ) General knowledge
low-melting solid

Boiling Point 110-111 °C at 1 Torr ChemicalBook

Molecular Weight 182.22 g/mol PubChem[1], EPA[2]

Methyl diantilis FPD-2015A-
1213 SDS[3]

GHS Hazard Statements H302, H313, H317, H412

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any work with 2-Ethoxy-4-
(methoxymethyl)phenol commences.[5][6] The primary hazards are outlined by the Globally
Harmonized System (GHS) classifications.

GHS Classifications:[1][3]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][3]

Acute Toxicity, Dermal (Category 5): H313 - May be harmful in contact with skin.[3]

Skin Sensitization (Category 1B): H317 - May cause an allergic skin reaction.[1][3]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 3): H412 - Harmful to
aquatic life with long lasting effects.[3]

The phenolic hydroxyl group suggests potential for skin and eye irritation, and like many
phenols, systemic effects are possible if absorbed.[5][7] The ether linkage introduces the
potential for peroxide formation over time, although this risk is generally lower for aromatic
ethers compared to aliphatic ethers.[8]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Ethoxy-4-(methoxymethyl)phenol to

minimize exposure.

Hand Protection: Wear chemical-resistant gloves. For incidental contact, double-gloving with
nitrile gloves is a suitable option. For more extensive handling or in case of a spill, heavy-
duty neoprene or butyl rubber gloves are recommended.[7] Gloves should be changed
frequently, and immediately if contamination is suspected.[7]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]
When there is a potential for splashing, chemical splash goggles and a face shield must be
worn.[7]

Skin and Body Protection: A fully buttoned laboratory coat must be worn at all times.[7] Long
pants and closed-toe shoes are also required. For tasks with a higher risk of splashing, a
chemically resistant apron should be worn over the lab coat.[7]

Respiratory Protection: All handling of 2-Ethoxy-4-(methoxymethyl)phenol that may
generate aerosols or vapors should be conducted within a certified chemical fume hood to
minimize inhalation exposure.[7][8]

Storage and Handling
Storage

Proper storage is critical to maintaining chemical stability and preventing hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated area.[9] Keep containers tightly
closed when not in use.

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and metals.[5][6]
Improper storage can lead to violent reactions.

Ignition Sources: Keep away from heat, sparks, and open flames.[7]

Peroxide Formation: As an ether, there is a potential for peroxide formation upon prolonged
exposure to air and light.[8] It is good practice to date containers upon receipt and upon
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opening.[10] While the risk is lower than with aliphatic ethers, periodic checks for peroxides
are advisable for older containers.

o Container Labeling: All containers must be clearly labeled with the chemical name and
associated hazards.[9][10]

Handling

e Engineering Controls: All weighing, transferring, and solution preparation should be
performed in a certified chemical fume hood.[5][7]

e Minimizing Quantities: Use the smallest practicable amount of the chemical for the
experiment.[8][9]

e Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.[3]
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[11]

Experimental Protocols
Protocol for Weighing and Dissolving 2-Ethoxy-4-
(methoxymethyl)phenol

This protocol outlines the steps for safely preparing a solution of 2-Ethoxy-4-
(methoxymethyl)phenol.

e Preparation:
o Ensure a certified chemical fume hood is operational.

o Gather all necessary materials: 2-Ethoxy-4-(methoxymethyl)phenol, desired solvent,
appropriate glassware, spatula, and weighing paper/boat.

o Don all required PPE as outlined in Section 3.
e Weighing:

o Place an analytical balance inside the chemical fume hood if possible. If not, tare a closed
container (e.g., a vial with a cap) on the balance outside the hood.
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o Inside the fume hood, carefully transfer the approximate amount of 2-Ethoxy-4-
(methoxymethyl)phenol to the tared container and securely close it.

o Wipe the exterior of the container before removing it from the hood for weighing.

o Record the weight and return the container to the fume hood.

¢ Dissolution:

o

Inside the fume hood, add the desired solvent to the beaker or flask that will contain the
final solution.

o

Slowly and carefully add the weighed 2-Ethoxy-4-(methoxymethyl)phenol to the solvent
while stirring.

o

Rinse the weighing container with a small amount of solvent and add it to the bulk solution
to ensure a complete transfer.

o

Continue stirring until the compound is fully dissolved.
o Cleanup:
o Wipe down the work area within the fume hood.

o Dispose of any contaminated weighing paper, gloves, or other disposable materials in the
appropriate hazardous waste container.

o Wash all non-disposable equipment thoroughly.
Emergency Procedures
Spills

o Small Spills (in a fume hood):
o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

o Scoop the absorbent material into a designated hazardous waste container.
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o

Clean the spill area with a suitable solvent, followed by soap and water.

o Large Spills (or spills outside a fume hood):

[e]

o

[¢]

[¢]

Evacuate the immediate area and alert others.

If the spill is flammable, remove all ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid

Immediate and appropriate first aid is critical in the event of exposure.[5]

Skin Contact: Immediately remove contaminated clothing.[3][5] Wash the affected area with
copious amounts of soap and water for at least 15 minutes.[3] If skin irritation or a rash
develops, seek medical attention.[3] For significant exposures, some protocols for phenols
recommend wiping the area with polyethylene glycol (PEG 300 or 400) if available, followed

by water washing.[6][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air.[3] If they are not breathing, give artificial

respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Seek immediate medical

attention.[3]

Waste Disposal

All waste containing 2-Ethoxy-4-(methoxymethyl)phenol must be treated as hazardous

waste.

o Collect all liquid and solid waste in clearly labeled, sealed containers.

» Follow all local, state, and federal regulations for hazardous waste disposal.
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« Contact your institution's EHS department for specific disposal procedures.[11]

Visualized Workflows
General Handling Workflow
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Caption: General laboratory workflow for handling 2-Ethoxy-4-(methoxymethyl)phenol.
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Caption: Decision tree for responding to a 2-Ethoxy-4-(methoxymethyl)phenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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